![molecular formula C4H6N2OS B2433662 5-Methoxythiazol-2-amine CAS No. 59019-85-1](/img/structure/B2433662.png)
5-Methoxythiazol-2-amine
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Overview
Description
5-Methoxythiazol-2-amine is a chemical compound with the CAS Number: 59019-85-1 . It has a molecular weight of 131.18 and its IUPAC name is 5-methoxy-1H-1lambda3-thiazol-2-amine .
Molecular Structure Analysis
The InChI code for 5-Methoxythiazol-2-amine is 1S/C4H7N2OS/c1-7-3-2-6-4 (5)8-3/h2,8H,1H3, (H2,5,6) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
5-Methoxythiazol-2-amine has a density of 1.3±0.1 g/cm3, a boiling point of 263.0±13.0 °C at 760 mmHg, and a flash point of 112.9±19.8 °C . It has 3 H bond acceptors, 2 H bond donors, and 1 freely rotating bond .Scientific Research Applications
- Sulfazole , a thiazole derivative, exhibits antimicrobial properties. Researchers have explored its potential as an antibacterial agent .
- Thiazofurin, another thiazole-based compound, has demonstrated anticancer activity . It inhibits ribonucleotide reductase, a key enzyme involved in DNA synthesis .
Antimicrobial Activity
Anticancer Potential
Anti-Inflammatory Effects
Antihypertensive Potential
Other Biological Activities
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives, which include 5-methoxythiazol-2-amine, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This chemical structure allows thiazole derivatives to interact with various biological targets.
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
It is known that the compound has a high gi absorption and is soluble in water . These properties suggest that 5-Methoxythiazol-2-amine may have good bioavailability.
Result of Action
Given the diverse biological activities associated with thiazole derivatives, it is likely that 5-methoxythiazol-2-amine could have a range of effects at the molecular and cellular level .
Action Environment
It is known that the compound is stable at temperatures between 2-8°c . This suggests that temperature could be an important environmental factor influencing the action of 5-Methoxythiazol-2-amine.
properties
IUPAC Name |
5-methoxy-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2OS/c1-7-3-2-6-4(5)8-3/h2H,1H3,(H2,5,6) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZNOHWKQLWLLAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(S1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50900985 |
Source
|
Record name | NoName_31 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50900985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59019-85-1 |
Source
|
Record name | 5-methoxy-1,3-thiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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